Cas no 5411-14-3 (2-2-(carboxymethoxy)phenoxyacetic acid)

• Product Name: 2-2-(carboxymethoxy)phenoxyacetic acid
• CAS No: 5411-14-3
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• MDL: MFCD00014353
• CID: 45831
• PubChem ID: 24887315
• Update Time: 2025-10-28

2-2-(carboxymethoxy)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,2-Phenylenebis(oxy))diacetic acid
• 1,2-Phenylenedioxydiacetic acid~Pyrocatechol-O,O-diacetic acid
• Catechol-O,O-diacetic acid
• o-Phenylenedioxydiacetic acid
• 1,2-phenylenedioxydiacetic acid
• 2-[2-(carboxymethoxy)phenoxy]acetic acid
• 3-Phenoxybenzyl alcohol
• Catechol-O,O'-diacetic acid
• o-phenylenedioxydicarboxylic acid
• 2,2'-[1,2-Phenylenebis(oxy)]bisacetic acid
• 2-2-(carboxymethoxy)phenoxyacetic acid
• ACETIC ACID, 2,2'-(1,2-PHENYLENEBIS(OXY))BIS-
• 2-Carboxymethoxyphenoxyacetic acid
• EINECS 226-488-7
• 2-(2-(CARBOXYMETHOXY)PHENOXY)ACETIC ACID
• o-Phenylenedioxydiacetic acid, >=98.0% (HPLC)
• CBDivE_003155
• NSC10926
• 2,2-(1,2-Phenylenebis(oxy))diacetic acid
• CATECHOL-O,O-DIACETICACID
• 1,2-phenylenedioxy-diacetic acid
• DTXSID70202453
• AM20040677
• MFCD00014353
• 2,2'-(1,2-PHENYLENEBIS(OXY))BIS(ACETIC ACID)
• 2,2'-[1,2-phenylenebis(oxy)]diacetic acid
• D97856
• Oprea1_434459
• NS00032960
• NSC 10926
• Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-
• [2-(Carboxymethoxy)phenoxy]acetic acid #
• SCHEMBL340762
• AKOS001012365
• FT-0623519
• Acetic acid,2'-[1,2-phenylenebis(oxy)]bis-
• 5411-14-3
• 2,2'-(1,2-Phenylenebis(oxy))bisacetic acid
• ZP8B6C5756
• UNII-ZP8B6C5756
• NSC-10926
• 1,2-Dihydroxybenzene-O,O'-diacetic acid
• AS-64956
• AC-7737
• 2-[2-(carboxymethyloxy)phenoxy]acetic acid
• 2,2'-[benzene-1,2-diylbis(oxy)]diacetic acid
• DB-050537
• STK366544
• 1,2-Phenylenebis(oxyacetic acid)
• 2-(carboxymethoxy)phenoxyacetic acid

• MDL： MFCD00014353
• Inchi： 1S/C10H10O6/c11-9(12)5-15-7-3-1-2-4-8(7)16-6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： PPZYHOQWRAUWAY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1OCC(=O)O
• BRN： 2057228

Computed Properties

• Exact Mass: 226.04800
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.4160
• Melting Point: 179-183 ºC
• PSA: 93.06000
• LogP: 0.61340
• Solubility: Not determined

2-2-(carboxymethoxy)phenoxyacetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-2-(carboxymethoxy)phenoxyacetic acid

Introduction to 2-(2-Carboxymethoxy)phenoxyacetic Acid (CAS No. 5411-14-3)

2-(2-Carboxymethoxy)phenoxyacetic acid (CAS No. 5411-14-3) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as MCPA acid, is a derivative of phenoxyacetic acid and has been extensively studied for its potential therapeutic and industrial uses. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(2-Carboxymethoxy)phenoxyacetic acid.

Chemical Properties: 2-(2-Carboxymethoxy)phenoxyacetic acid is a white crystalline solid with a molecular formula of C₁₀H₁₀O₅. It has a molecular weight of 214.18 g/mol and exhibits good solubility in water and polar organic solvents. The compound is characterized by its carboxylic acid and methoxy groups, which contribute to its reactivity and functional versatility. The presence of these functional groups allows for various chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(2-Carboxymethoxy)phenoxyacetic acid. One common method involves the esterification of phenoxyacetic acid with chloromethyl methyl ether followed by hydrolysis to form the carboxylic acid. Another approach involves the reaction of 2-hydroxybenzaldehyde with glycolic acid in the presence of a catalyst, followed by oxidation to introduce the carboxylic acid group. These methods offer different advantages in terms of yield, purity, and scalability, making them suitable for both laboratory-scale synthesis and industrial production.

Biological Activities: 2-(2-Carboxymethoxy)phenoxyacetic acid has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Recent studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its antioxidant properties have been demonstrated through its ability to scavenge free radicals and protect cells from oxidative damage. In cancer research, MCPA acid has shown potential as an inhibitor of cancer cell proliferation and metastasis, particularly in breast and colon cancer models.

Clinical Applications: The therapeutic potential of 2-(2-Carboxymethoxy)phenoxyacetic acid has led to its evaluation in various clinical settings. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress in animal models of arthritis and neurodegenerative diseases. Clinical trials are currently underway to assess its safety and efficacy in human patients. Early results are promising, with reports indicating that the compound is well-tolerated and effective in reducing symptoms associated with chronic inflammation.

Recent Research Advancements: Recent advancements in the field have further expanded our understanding of the mechanisms underlying the biological activities of 2-(2-Carboxymethoxy)phenoxyacetic acid. For instance, studies have revealed that this compound can modulate signaling pathways involved in inflammation and cell survival, such as NF-κB and MAPK pathways. These findings provide valuable insights into the potential targets for therapeutic intervention. Additionally, efforts are underway to develop novel formulations and delivery systems to enhance the bioavailability and efficacy of MCPA acid.

Safety Considerations: While 2-(2-Carboxymethoxy)phenoxyacetic acid shows promise as a therapeutic agent, it is important to consider its safety profile. Preclinical toxicology studies have indicated that the compound is generally safe at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing clinical trials are necessary to fully evaluate its safety in human patients.

Conclusion: In summary, 2-(2-Carboxymethoxy)phenoxyacetic acid (CAS No. 5411-14-3) is a multifunctional organic compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in various fields of science and medicine.